Cas no 821015-79-6 (Pentanedioic acid, 4-bromobutyl hexyl ester)

Pentanedioic acid, 4-bromobutyl hexyl ester structure
821015-79-6 structure
Product Name:Pentanedioic acid, 4-bromobutyl hexyl ester
CAS No:821015-79-6
MF:C15H27BrO4
MW:351.27648472786
CID:698039
PubChem ID:71420056
Update Time:2025-04-19

Pentanedioic acid, 4-bromobutyl hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 4-bromobutyl hexyl ester
    • 5-O-(4-bromobutyl) 1-O-hexyl pentanedioate
    • DTXSID50839266
    • 4-Bromobutyl hexyl pentanedioate
    • 821015-79-6
    • Inchi: 1S/C15H27BrO4/c1-2-3-4-6-12-19-14(17)9-8-10-15(18)20-13-7-5-11-16/h2-13H2,1H3
    • InChI Key: XVPPGJPBYGOIIE-UHFFFAOYSA-N
    • SMILES: BrCCCCOC(CCCC(=O)OCCCCCC)=O

Computed Properties

  • Exact Mass: 350.10927g/mol
  • Monoisotopic Mass: 350.10927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 15
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.6Ų
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